Cas no 1185879-03-1 (3,7-Dihydro-3,7-di(methyl-d3)-1-(5-oxohexyl)-1H-purine-2,6-dione)
1185879-03-1 structure
Product Name:3,7-Dihydro-3,7-di(methyl-d3)-1-(5-oxohexyl)-1H-purine-2,6-dione
CAS No:1185879-03-1
MF:C13H19N4O3
MW:285.351932764053
CID:5067260
Update Time:2023-08-25
3,7-Dihydro-3,7-di(methyl-d3)-1-(5-oxohexyl)-1H-purine-2,6-dione Chemical and Physical Properties
Names and Identifiers
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- 3,7-dihydro-3,7-di(methyl-d3)-1-(5-oxohexyl)-1H-purine-2,6-dione
- 1-(5-oxohexyl)-3,7-bis(trideuteriomethyl)-5H-purin-7-ium-2,6-dione
- 3,7-Dihydro-3,7-di(methyl-d3)-1-(5-oxohexyl)-1H-purine-2,6-dione
-
- Inchi: 1S/C13H19N4O3/c1-9(18)6-4-5-7-17-12(19)10-11(14-8-15(10)2)16(3)13(17)20/h8,10H,4-7H2,1-3H3/q+1/i2D3,3D3
- InChI Key: XAZHJDUQMYELJQ-XERRXZQWSA-N
- SMILES: O=C1C2C(=NC=[N+]2C([2H])([2H])[2H])N(C([2H])([2H])[2H])C(N1CCCCC(C)=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 524
- XLogP3: -0.7
- Topological Polar Surface Area: 73.1
3,7-Dihydro-3,7-di(methyl-d3)-1-(5-oxohexyl)-1H-purine-2,6-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P01LIS4-1mg |
3,7-dihydro-3,7-di(methyl-d |
1185879-03-1 | ≥99% deuterated forms (d1-d6) | 1mg |
$274.00 | 2023-12-26 | |
| 1PlusChem | 1P01LIS4-5mg |
3,7-dihydro-3,7-di(methyl-d |
1185879-03-1 | ≥99% deuterated forms (d1-d6) | 5mg |
$1013.00 | 2023-12-26 |
3,7-Dihydro-3,7-di(methyl-d3)-1-(5-oxohexyl)-1H-purine-2,6-dione Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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